Cas no 3721-04-8 (Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione,tetrahydro-1-(phenylmethyl)-)

• Product Name: Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione,tetrahydro-1-(phenylmethyl)-
• CAS No: 3721-04-8
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 1482613
• Update Time: 2024-08-23

Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione,tetrahydro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione,tetrahydro-1-(phenylmethyl)-
• Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, tetrahydro-1-(phenylmethyl)-

• Inchi： 1S/C11H12N4O2/c16-10-12-8-9(14-10)15(11(17)13-8)6-7-4-2-1-3-5-7/h1-5,8-9H,6H2,(H,13,17)(H2,12,14,16)
• InChI Key： IVLKGZWCBQYQIC-UHFFFAOYSA-N
• SMILES： C1(=O)NC2NC(=O)NC2N1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 232.09616

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Melting Point: 283-284 °C
• Boiling Point: 675.0±55.0 °C(Predicted)
• PSA: 73.47
• pka: 13.11±0.20(Predicted)